Cas no 1806279-88-8 (Methyl 2-cyano-5-methyl-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-5-methyl-3-nitrobenzoate
• CAS No: 1806279-88-8
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951588
• Update Time: 2023-08-22

Methyl 2-cyano-5-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-methyl-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-3-7(10(13)16-2)8(5-11)9(4-6)12(14)15/h3-4H,1-2H3
• InChI Key： QCMRJFAHNLJYEG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)C(=CC(C)=C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9